N-(2,2-Dimethylthietan-3-yl)prop-2-enamide

• IUPAC Name: N-(2,2-dimethylthietan-3-yl)prop-2-enamide
• InChI: InChI=1S/C8H13NOS/c1-4-7(10)9-6-5-11-8(6,2)3/h4,6H,1,5H2,2-3H3,(H,9,10)
• InChI Key: XZGGQXFCSLWKAG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CS1)NC(=O)C=C)C
• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol

Description

N-(2,2-Dimethylthietan-3-yl)prop-2-enamide, also known as DMTHF or 2,2-Dimethyl-3-hydroxy-4H-thiopyran-4-one, is a sulfur-containing heterocyclic compound. It is a versatile intermediate used in the synthesis of various organic compounds. DMTHF has been studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. In

Mechanism of Action

The mechanism of action of N-(2,2-Dimethylthietan-3-yl)prop-2-enamide is not well understood. However, it is believed to act as a nucleophile in various chemical reactions due to the presence of a thiol group. This compound has been shown to undergo Michael addition reactions with various electrophiles, such as aldehydes, ketones, and imines.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in various animal models. This compound has been used as a precursor in the synthesis of various drugs, indicating its potential for pharmacological applications.

Advantages and Limitations for Lab Experiments

N-(2,2-Dimethylthietan-3-yl)prop-2-enamide has several advantages for lab experiments. It is a stable solid that can be easily handled and stored. It has a high melting point, indicating its thermal stability. This compound can be easily synthesized using simple reaction conditions. However, this compound has some limitations for lab experiments. It has a low solubility in water, which can limit its use in aqueous reactions. This compound can also undergo polymerization under certain reaction conditions, which can affect the yield and purity of the final product.

Future Directions

For the study of N-(2,2-Dimethylthietan-3-yl)prop-2-enamide include the synthesis of novel derivatives, the development of new synthetic methods, the use of this compound as a building block for new materials, and further studies on its mechanism of action and biochemical and physiological effects.

Synthesis Methods

N-(2,2-Dimethylthietan-3-yl)prop-2-enamide can be synthesized by the reaction of 2,2-dimethyl-3-thiocyanatopropene with hydrogen peroxide in the presence of a base. The reaction yields this compound as a yellow solid with a melting point of 95-97°C. The synthesis of this compound has been optimized for high yield and purity using various reaction conditions.

Scientific Research Applications

N-(2,2-Dimethylthietan-3-yl)prop-2-enamide has been studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, this compound has been used as an intermediate in the synthesis of various drugs, such as anti-cancer agents, anti-inflammatory agents, and anti-viral agents. In agrochemicals, this compound has been used as a precursor in the synthesis of herbicides and insecticides. In materials science, this compound has been used as a monomer in the synthesis of polymers and as a ligand in the synthesis of metal complexes.